Immunology/Inflammation
  • G140
    G140
    • Cat. No.:
    • B1192762
    • CAS No.:
    • Molecular Formula:
    • C17H16Cl2N4O2
    • Molecular Weight:
    • 379.241
    Description
    G140 is a Novel potent cGAS-specific inhibitor for repression of dsDNA-triggered interferon expression ( IC50 of 14 nM and 442 nM for h-cGAS and m-cGAS, respectively).
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  • Irak4-IN-4
    Irak4-IN-4
    • Cat. No.:
    • B2383801
    • CAS No.:
    • Molecular Formula:
    • C22H16N2O2
    • Molecular Weight:
    • 340.4 g/mol
    Description
    Irak4-IN-4 is a useful research compound. Its molecular formula is C22H16N2O2 and its molecular weight is 340.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Irak4-IN-4 suitable for many r...
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  • G150
    G150
    • Cat. No.:
    • B2625845
    • CAS No.:
    • Molecular Formula:
    • C18H16Cl2N4O2
    • Molecular Weight:
    • 391.2 g/mol
    Description
    G150 is an inhibitor of cyclic GMP-AMP synthase (cGAS;  IC50 = 10.2 nM for the human enzyme). It is selective for human cGAS over mouse cGAS (IC50 = 25,000 nM). G150 inhibits dsDNA-induced expression of IFN...
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  • CU-76
    CU-76
    • Cat. No.:
    • B3025868
    • CAS No.:
    • Molecular Formula:
    • C11H8F2IN5O2
    • Molecular Weight:
    • 407.11 g/mol
    Description
    CU-76 is an inhibitor of cyclic GMP-AMP synthase (cGAS;  IC50 = 0.24 µM). It reduces DNA-, but not Sendai virus-, induced dimerization of IFN regulatory factor 3 (IRF3; ) in THP-1 cells, indicating sel...
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  • CU-32
    CU-32
    • Cat. No.:
    • B3025874
    • CAS No.:
    • Molecular Formula:
    • C11H10IN5O2
    • Molecular Weight:
    • 371.13 g/mol
    Description
    CU-32 is an inhibitor of cyclic GMP-AMP (cGAMP) synthase (cGAS;  IC50 = 0.45 µM). It reduces DNA-, but not Sendai virus-, induced dimerization of IFN regulatory factor 3 (IRF3; ) in THP-1 cells, indica...
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  • G140
    G140
    • Cat. No.:
    • B10824762
    • CAS No.:
    • Molecular Formula:
    • C17H16Cl2N4O2
    • Molecular Weight:
    • 379.2 g/mol
    Description
    G140 is a useful research compound. Its molecular formula is C17H16Cl2N4O2 and its molecular weight is 379.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality G140 suitable for many research a...
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  • cGAS-IN-2
    cGAS-IN-2
    • Cat. No.:
    • B12363450
    • CAS No.:
    • Molecular Formula:
    • C16H18Cl2N2O2
    • Molecular Weight:
    • 341.2 g/mol
    Description
    CGAS-IN-2 is a useful research compound. Its molecular formula is C16H18Cl2N2O2 and its molecular weight is 341.2 g/mol. The purity is usually 95%.
    BenchChem offers high-quality cGAS-IN-2 suitable for many ...
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  • XQ2B
    XQ2B
    • Cat. No.:
    • B12380851
    • CAS No.:
    • Molecular Formula:
    • C59H92N16O11
    • Molecular Weight:
    • 1201.5 g/mol
    Description
    XQ2B is a useful research compound. Its molecular formula is C59H92N16O11 and its molecular weight is 1201.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality XQ2B suitable for many research a...
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  • PF-06928215
    PF-06928215
    • Cat. No.:
    • B15604152
    • CAS No.:
    • Molecular Formula:
    • C20H20N4O4
    • Molecular Weight:
    • 380.4 g/mol
    Description
    PF-06928215 is a useful research compound. Its molecular formula is C20H20N4O4 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality PF-06928215 suitable for many...
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  • RU.521
    RU.521
    • Cat. No.:
    • B15605196
    • CAS No.:
    • Molecular Formula:
    • C19H12Cl2N4O3
    • Molecular Weight:
    • 415.2 g/mol
    Description
    CHEMBL4567157 is a Unknown drug.
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